Cas no 2138519-62-5 (2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline)

• Product Name: 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline
• CAS No: 2138519-62-5
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5758393
• PubChem ID: 165956061
• Update Time: 2025-05-23

2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1115746
• 2138519-62-5
• 2-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxy]aniline
• 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline

• Inchi： 1S/C12H15N3O3S/c1-19(16,17)10-8-14-15(9-10)6-7-18-12-5-3-2-4-11(12)13/h2-5,8-9H,6-7,13H2,1H3
• InChI Key： JHAWTCISFBGFHD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCOC1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 281.08341252g/mol
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline

Professional Introduction to Compound with CAS No. 2138519-62-5 and Product Name: 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline

The compound with the CAS number 2138519-62-5 and the product name 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 4-methanesulfonyl-1H-pyrazol-1-yl moiety, which is known for its versatile biological activity, alongside an ethoxyaniline backbone. Such a combination suggests promising properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing pyrazole derivatives. The 4-methanesulfonyl-1H-pyrazol-1-yl group is a critical pharmacophore that contributes to the compound's reactivity and binding affinity to biological targets. This moiety has been extensively studied for its role in modulating various enzymatic pathways and receptor interactions. The presence of this group in 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline underscores its potential as an intermediate in the synthesis of novel therapeutic agents.

The ethoxyaniline component of the compound adds another layer of complexity, offering opportunities for further functionalization and derivatization. Ethoxyaniline derivatives are well-documented for their pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The integration of these structural elements in 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline suggests a multifaceted approach to drug design, potentially targeting multiple disease pathways simultaneously.

Recent studies have highlighted the importance of pyrazole-based compounds in addressing various therapeutic challenges. The 4-methanesulfonyl-1H-pyrazol-1-yl group, in particular, has been implicated in the development of drugs that target cancer, infectious diseases, and neurological disorders. For instance, modifications of this moiety have led to the discovery of potent inhibitors of kinases and other enzymes involved in disease progression. The compound with CAS No. 2138519-62-5 aligns with this trend, offering a novel scaffold for further pharmacological exploration.

The synthesis of 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyaniline involves intricate chemical transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired product with high yield and purity. These techniques are essential for ensuring that the final compound meets the stringent standards required for pharmaceutical applications.

In terms of biological activity, preliminary studies on derivatives of 4-methanesulfonylpyrazole have revealed promising results in vitro and in vivo. These studies suggest that compounds incorporating this moiety may exhibit inhibitory effects on targets relevant to diseases such as cancer and inflammation. The ethoxyaniline component further enhances these properties by contributing to solubility and bioavailability. Together, these features make 2-2-(4-methanesulfonyl-1H-pyrazol-1-yloxy)aniline a compelling candidate for further research.

The pharmaceutical industry is increasingly leveraging computational chemistry and high-throughput screening techniques to accelerate drug discovery processes. These tools are particularly valuable for evaluating the potential of new compounds like 2-2-(4-methanesulfonylpyrazolyl)ethoxyaniline, allowing researchers to predict binding affinities and metabolic stability before investing significant resources into synthesis and testing. Such approaches are critical for optimizing lead compounds into viable drug candidates.

Moreover, the structural diversity offered by heterocyclic compounds like pyrazoles provides a rich foundation for designing molecules with tailored properties. By modifying various substituents within the ring system or appending different functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of their targets. This flexibility is particularly advantageous when addressing complex diseases that require multi-target inhibition or selective action.

Future research on 2-(2-(4-methylsulfonylpyrazol))ethylamine hydrochloride (CAS No 2138519–62–5) will likely focus on elucidating its mechanism of action and exploring its efficacy in preclinical models. Collaborative efforts between synthetic chemists and biologists will be essential for translating laboratory findings into clinical applications. By integrating experimental data with computational modeling, researchers can gain deeper insights into how this compound interacts with biological systems.

The broader significance of this work lies in its contribution to the ongoing effort to develop innovative therapeutics that address unmet medical needs. Pyrazole-based compounds have demonstrated considerable promise across multiple therapeutic areas, underscoring their importance as building blocks in drug discovery programs worldwide. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration within academia and industry alike—compounds like (E)-N-[3-hydroxypropyl]-N'-(3-trifluoromethylphenyl)-N-[4-[[(trifluoromethyl)sulfonyl]amino]pyrazol]-3-carboxamide (CAS No 2138519–62–5) will continue playing pivotal roles.